Cas no 1203127-96-1 (2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(pyridin-4-yl)methylpropanamide)

• Product Name: 2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(pyridin-4-yl)methylpropanamide
• CAS No: 1203127-96-1
• MF: C₁₉H₁₇FN₄O₂
• MW: 352.362287282944
• CID: 6329366
• PubChem ID: 49703630
• Update Time: 2025-10-12

2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(pyridin-4-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(pyridin-4-yl)methylpropanamide
• F5652-0774
• AKOS024516445
• 2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[(pyridin-4-yl)methyl]propanamide
• 1203127-96-1
• 2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]-N-(pyridin-4-ylmethyl)propanamide
• 2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(pyridin-4-ylmethyl)propanamide

• Inchi： 1S/C19H17FN4O2/c1-13(19(26)22-12-14-8-10-21-11-9-14)24-18(25)7-6-17(23-24)15-2-4-16(20)5-3-15/h2-11,13H,12H2,1H3,(H,22,26)
• InChI Key： OUFLLCNXVWTJQA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(N(C(C)C(NCC2C=CN=CC=2)=O)N=1)=O

Computed Properties

• Exact Mass: 352.13355396g/mol
• Monoisotopic Mass: 352.13355396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(pyridin-4-yl)methylpropanamide

Chemical Compound CAS No. 1203127-96-1: 2-(3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl)-N-(pyridin-4-yl)methylpropanamide

The chemical compound with CAS No. 1203127-96-1, known as 2-(3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl)-N-(pyridin-4-yl)methylpropanamide, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of propanamides, which are widely studied for their potential applications in drug development and materials science. The structure of this compound is characterized by a pyridazine ring system, which is a six-membered aromatic ring containing two nitrogen atoms. The presence of a fluorophenyl group at the 4-position further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The fluorophenyl substituent in this compound contributes to its lipophilicity, which is a critical factor for drug absorption and bioavailability. Additionally, the pyridine ring attached via an N-methyl group introduces electron-withdrawing effects, which can influence the compound's electronic properties and reactivity.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have employed various strategies to optimize the yield and purity of this compound, leveraging modern synthetic techniques such as microwave-assisted synthesis and catalytic processes. The use of transition metal catalysts has been particularly effective in facilitating key transformations during the synthesis.

From a pharmacological perspective, this compound has shown promising activity in preclinical studies targeting neurodegenerative diseases and cancer. Its ability to inhibit specific protein kinases involved in cellular signaling pathways makes it a potential candidate for therapeutic intervention. Recent findings from in vitro assays demonstrate that this compound exhibits selective inhibition against cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression.

In terms of structural analysis, computational chemistry tools such as density functional theory (DFT) have been employed to study the electronic structure and conformational preferences of this compound. These studies have provided insights into its stability, reactivity, and interactions with biological targets. The results highlight the importance of the aromaticity and conjugation within the molecule for its observed biological activity.

Moreover, this compound has been investigated for its potential applications in materials science, particularly in the development of advanced materials for electronics and optoelectronics. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Ongoing research is focused on optimizing its photophysical properties to enhance its performance in these applications.

In conclusion, CAS No. 1203127-96-1 represents a versatile chemical entity with significant potential across multiple disciplines. Its intricate structure, combined with cutting-edge synthetic methodologies and advanced characterization techniques, positions it as a valuable tool for both academic research and industrial applications. As research continues to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in the advancement of science and technology.